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Compound of Interest

3-Amino-2-bromo-4,6-
Compound Name:
dimethylpyridine

Cat. No.: B033904

An In-depth Technical Guide to 2-bromo-4,6-dimethylpyridin-3-amine

Chemical Identity and Nomenclature

The unequivocally established IUPAC name for the chemical compound with the CAS Number
104829-98-3 is 2-bromo-4,6-dimethylpyridin-3-amine[1]. This compound is a functionalized
pyridine derivative, featuring a bromine atom at the 2-position, an amine group at the 3-
position, and two methyl groups at the 4- and 6-positions of the pyridine ring. It is recognized
as a valuable intermediate in organic synthesis[2].

Physicochemical Properties

The fundamental physicochemical properties of 2-bromo-4,6-dimethylpyridin-3-amine have
been compiled from various sources and are summarized below. These properties are crucial
for designing experimental conditions, understanding its behavior in different solvents, and for
analytical characterization.
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Property Value Source
Molecular Formula C7H9BrN:2 [1112]
Molar Mass 201.06 g/mol [11[2][3]
Melting Point 61-62 °C [2]
Boiling Point 304.8 £ 37.0 °C (Predicted) [2]
Density 1.504 + 0.06 g/cm3 (Predicted) [2]
Flash Point 138.142 °C [2]

pKa 3.09 £ 0.18 (Predicted) [2]
Vapor Pressure 0.001 mmHg at 25°C [2]
Refractive Index 1.603 [2]

Synthesis and Experimental Protocols

2-bromo-4,6-dimethylpyridin-3-amine is an important intermediate for the synthesis of
pesticides, preservatives, and pharmaceutical raw materials[2]. A common synthetic route
involves a two-step process starting from 2,4,6-collidine[2].

General Synthesis Route

The preparation method can be summarized in the following workflow:

o Aromatic Bromination: An aromatic substitution reaction is performed on 2,4,6-collidine to
introduce a bromine atom onto the pyridine ring, yielding 2-bromo-4,6-dimethylpyridine.

e Amination: The resulting 2-bromo-4,6-dimethylpyridine undergoes a reaction with ammonia.
This step introduces the amino group at the 3-position to form the final product, 2-bromo-4,6-
dimethylpyridin-3-amine[2].
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Synthesis Workflow
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A high-level overview of the synthesis of 2-bromo-4,6-dimethylpyridin-3-amine.

Biological Activity and Potential Applications

While direct studies on the biological signaling pathways of 2-bromo-4,6-dimethylpyridin-3-
amine are not extensively documented, the broader class of substituted pyridine derivatives is
of significant interest in medicinal chemistry due to their diverse biological activities[4]. Many
pyridine-based compounds are explored as scaffolds for the development of kinase inhibitors,
which are a major class of targeted therapeutics, particularly in oncology|[5].

Relevance as a Kinase Inhibitor Scaffold
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Heterocyclic compounds, including functionalized pyridines, serve as core structures for
molecules designed to inhibit protein kinases. These enzymes are critical components of
signaling pathways that regulate cell growth, proliferation, and survival. For instance, the
Mitogen-Activated Protein Kinase (MAPK) pathway is a well-established target for cancer
therapy[5]. While not directly demonstrated for 2-bromo-4,6-dimethylpyridin-3-amine itself, its
structural motifs are relevant to the synthesis of more complex molecules that could potentially
modulate such pathways. The diagram below illustrates a generalized kinase signaling
cascade, highlighting the points where potential inhibitors, developed from intermediates like
the topic compound, might act.
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Generalized MAPK pathway, a target for pyridine-scaffold-based kinase inhibitors.

Safety and Handling
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As an organic amine and bromo-compound, 2-bromo-4,6-dimethylpyridin-3-amine may
possess toxicity and irritant properties. Standard laboratory safety precautions, including the
use of personal protective equipment such as chemical-resistant gloves and safety goggles,
are essential during handling. Operations should be conducted in a well-ventilated area or a
fume hood to avoid inhalation[2]. The compound should be stored away from fire and oxidizing
agents in a dry environment[2].

Conclusion

2-bromo-4,6-dimethylpyridin-3-amine is a well-characterized chemical compound with
significant utility as a synthetic intermediate. Its defined physicochemical properties and
established synthesis route from 2,4,6-collidine make it a valuable building block for creating
more complex molecules. While its direct biological activity is not a primary area of current
research, its structural framework is highly relevant for the development of bioactive
compounds, particularly in the domain of kinase inhibitors for therapeutic applications. Further
research into derivatives of this compound could yield novel candidates for drug discovery
programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033904#2-bromo-4-6-dimethylpyridin-3-amine-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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